N-benzyl-3-methyl-2-(p-tolyl)morpholine

Core Science & Biosynthesis

A Technical Guide to the Synthesis and Application of N-Benzyl-3-methyl-2-(p-tolyl)morpholine, a Key Precursor to 4-Methylphenmetrazine (4-MPM)

Abstract

This guide provides a comprehensive technical overview of the synthesis, characterization, and application of N-benzyl-3-methyl-2-(p-tolyl)morpholine. This compound serves as a critical, protected precursor for the synthesis of 4-methylphenmetrazine (4-MPM), a phenmetrazine analog with significant interest in neuropharmacological research. We detail a robust synthetic pathway, outline state-of-the-art analytical validation techniques, and describe the final deprotection step to yield the target compound. This document is intended for researchers and drug development professionals, emphasizing causal mechanisms, experimental validation, and safe laboratory practices.

Introduction: The Rationale for a Protected Precursor Strategy

Phenmetrazine (3-methyl-2-phenylmorpholine) and its analogs are a well-documented class of psychostimulant compounds that primarily act as monoamine releasing agents.[1][2] These molecules, including the para-substituted analog 4-methylphenmetrazine (4-MPM), are subjects of research for their potential therapeutic applications and are also monitored as new psychoactive substances (NPS).[3][4] The synthesis of such phenylmorpholine derivatives requires precise control over the formation of the core morpholine heterocycle.

A common challenge in multistep amine synthesis is the potential for side reactions at the nitrogen atom. The use of a protecting group strategy is a cornerstone of modern organic synthesis to mitigate these issues. The N-benzyl group is an ideal choice for protecting the morpholine nitrogen for several key reasons:

• Stability: The benzyl group is robust and stable under a wide range of reaction conditions, including bromination and cyclization steps.

• Facile Cleavage: It can be removed efficiently and selectively under mild conditions via catalytic hydrogenation (debenzylation), which typically does not affect other functional groups in the molecule.[5][6]

This guide focuses on the synthesis of N-benzyl-3-methyl-2-(p-tolyl)morpholine (henceforth referred to as the N-benzyl precursor), a stable intermediate that can be cleanly converted to 4-MPM. This approach ensures higher yields, simplifies purification, and provides a reliable route to obtaining high-purity final product for research purposes.

Synthesis of the N-Benzyl Precursor

The synthetic strategy adapts a well-established route for phenmetrazine analogs by substituting the primary amine (ethanolamine) with its N-benzylated counterpart (N-benzylethanolamine).[3] The pathway proceeds through three main stages: electrophile preparation, nucleophilic substitution/addition, and reductive cyclization.

Figure 1: Overall synthetic workflow for the N-benzyl precursor.

Detailed Experimental Protocol

This protocol is an adaptation of established methods and should only be performed by qualified personnel in a controlled laboratory setting with appropriate personal protective equipment (PPE).[3]

Step 1: Synthesis of 2-Bromo-1-(p-tolyl)propan-1-one

• Dissolve 4-methylpropiophenone (1.0 eq) in dichloromethane (DCM).

• Slowly add a solution of bromine (1.0 eq) in DCM dropwise to the reaction mixture at room temperature.

• Stir the reaction for 2-4 hours, monitoring by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Wash the reaction mixture with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude α-bromo ketone, which can be used in the next step without further purification.

Step 2: Synthesis of N-benzyl-3-methyl-2-(p-tolyl)morpholine

• Dissolve the crude 2-bromo-1-(p-tolyl)propan-1-one (1.0 eq) in a suitable solvent such as acetonitrile.

• Add N-benzylethanolamine (2.5 eq) and a non-nucleophilic base like potassium carbonate (3.0 eq).

• Heat the mixture to reflux and stir for 12-18 hours, monitoring by TLC.

• Cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Dissolve the resulting crude residue in methanol. Cool the solution in an ice bath and add sodium borohydride (NaBH₄) (1.5 eq) portion-wise to reduce the ketone.

• After the reduction is complete (as monitored by TLC), carefully add concentrated sulfuric acid (H₂SO₄) dropwise to catalyze the intramolecular cyclization.

• Heat the mixture to reflux for 1-2 hours.

• Cool, then neutralize the reaction with a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over magnesium sulfate, and concentrate.

• Purify the crude product via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the pure N-benzyl precursor.

Physicochemical Characterization and Validation

Confirming the identity and purity of the synthesized precursor is a critical step for ensuring the validity of subsequent research. A combination of spectroscopic and chromatographic techniques is required.[7]

Analytical Technique	Parameter	Expected Observation
¹H NMR	Chemical Shifts (δ)	Aromatic protons (benzyl & tolyl): ~7.1-7.4 ppm. Benzylic CH₂: Singlet at ~3.5-3.8 ppm. Morpholine ring protons: Complex multiplets from ~2.0-4.2 ppm. Tolyl CH₃: Singlet at ~2.3 ppm. Morpholine C3-CH₃: Doublet at ~0.8-1.0 ppm.
¹³C NMR	Chemical Shifts (δ)	Aromatic carbons: ~125-140 ppm. Benzylic CH₂: ~58-62 ppm. Morpholine ring carbons: ~50-80 ppm. Tolyl CH₃: ~21 ppm. Morpholine C3-CH₃: ~15-18 ppm.
GC-MS (EI)	Molecular Ion (M⁺)	Expected m/z corresponding to the molecular weight of C₁₉H₂₃NO.
Key Fragments	m/z 91 (tropylium ion from benzyl group), fragments from cleavage of the morpholine ring, and loss of the p-tolyl group.
HPLC	Purity Analysis	A single major peak with >98% purity under optimized conditions (e.g., C18 column, mobile phase of acetonitrile/water with TFA).

Application: Conversion to 4-Methylphenmetrazine

The primary utility of the N-benzyl precursor is its straightforward conversion to the final target compound, 4-MPM, via catalytic debenzylation. This reaction is highly efficient and selective.[5]

Figure 2: Final debenzylation step to yield 4-MPM.

Debenzylation Protocol

• Dissolve the purified N-benzyl precursor (1.0 eq) in ethanol.

• Add a catalytic amount of 10% Palladium on Carbon (Pd/C) (approx. 10 mol% by weight).

• Place the reaction mixture under a hydrogen atmosphere (e.g., using a hydrogen-filled balloon or a Parr hydrogenator).

• Stir vigorously at room temperature overnight.

• Monitor the reaction by TLC to confirm the disappearance of the starting material.

• Once complete, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the Celite pad with additional ethanol.

• Combine the filtrates and evaporate the solvent under reduced pressure to yield crude 4-MPM.

• The product can be further purified by recrystallization or conversion to a salt (e.g., fumarate or hydrochloride) to yield a stable, crystalline solid.[3]

Safety, Handling, and Regulatory Considerations

All synthetic procedures described herein must be conducted in a well-ventilated fume hood. Reagents such as bromine are corrosive and toxic and require careful handling. Appropriate PPE, including safety glasses, lab coats, and chemical-resistant gloves, is mandatory.

Regulatory Note: Phenmetrazine and its analogs are controlled substances in many jurisdictions.[2] The synthesis, possession, and distribution of 4-MPM and its precursors may be subject to strict legal regulations. All researchers must ensure compliance with local, national, and international laws governing these substances.

Conclusion

The N-benzyl protecting group strategy offers a reliable and high-fidelity pathway for the synthesis of 4-methylphenmetrazine. The N-benzyl precursor, N-benzyl-3-methyl-2-(p-tolyl)morpholine, is a stable, easily purified intermediate that can be efficiently deprotected under mild conditions. This technical guide provides the foundational synthetic and analytical protocols necessary for researchers to produce high-purity 4-MPM for advanced pharmacological and toxicological studies, ensuring both the integrity of the scientific outcomes and the safety of the practitioners.

References

• McLaughlin, G., Baumann, M. H., Kavanagh, P. V., et al. (2018). Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers. Drug Testing and Analysis, 10(9), 1404–1416. [Link]

• Lenahan, L. (2018). Synthesis, analytical characterization, and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers. LENUS, The Irish Health Repository. [Link]

• McLaughlin, G., Baumann, M. H., Kavanagh, P. V., et al. (2018). Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho - and meta - positional isomers. ResearchGate. [Link]

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• McLaughlin, G., Baumann, M. H., Kavanagh, P. V., et al. (2018). Synthesis, analytical characterization, and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers. Trinity College Dublin's Research Repository. [Link]

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• Blanckaert, P., Cannaert, A., Van Uytfanghe, K., et al. (2022). Comparative study of the analysis of seized samples by GC-MS, 1H NMR and FT-IR spectroscopy within a Night-Time Economy (NTE) setting. Ghent University. [Link]

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• Pal'chikov, V. A. (2013). Morpholines. Synthesis and Biological Activity. ResearchGate. [Link]

• Wang, Y., Zhang, N., et al. (2021). Rational Design and Synthesis of 3-Morpholine Linked Aromatic-Imino-1H-Indoles as Novel Kv1.5 Channel Inhibitors Sharing Vasodilation Effects. Frontiers in Pharmacology, 12. [Link]

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For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Core Differences Between N-benzyl-phenmetrazine and its p-tolyl Analog

This guide provides a comprehensive analysis of the structural, pharmacological, and functional distinctions between N-benzyl-phenmetrazine and its para-tolyl analog. We will delve into the nuanced molecular differences that drive their distinct pharmacological profiles, offering field-proven insights and detailed experimental protocols to empower researchers in this area.

Introduction: The Significance of Subtle Structural Modifications

In the landscape of psychoactive substance research and drug development, minor structural alterations to a parent molecule can induce profound changes in its pharmacological and toxicological profile. The phenmetrazine scaffold, a well-established class of stimulant compounds, serves as a classic example of this principle. This guide focuses on two specific analogs: N-benzyl-phenmetrazine and its p-tolyl counterpart. While differing by only a single methyl group on the benzyl substituent, these compounds exhibit distinct activities at monoamine transporters, highlighting the critical importance of structure-activity relationship (SAR) studies. Understanding these differences is paramount for the development of novel therapeutics with improved selectivity and reduced off-target effects.

Structural and Physicochemical Properties

The core structural difference lies in the substitution on the phenyl ring of the N-benzyl group. N-benzyl-phenmetrazine possesses an unsubstituted benzyl ring, whereas the p-tolyl analog features a methyl group at the para position (4-position) of this ring.

Compound	IUPAC Name	Molecular Formula	Molar Mass ( g/mol )
N-benzyl-phenmetrazine	2-benzyl-3-methyl-5-phenylmorpholine	C18H21NO	267.37
p-tolyl-phenmetrazine	3-methyl-5-phenyl-2-(4-methylbenzyl)morpholine	C19H23NO	281.40

This seemingly minor addition of a methyl group can influence several physicochemical properties, including lipophilicity, which in turn can affect the molecule's ability to cross the blood-brain barrier and its binding affinity for target proteins.

Comparative Pharmacological Profiles

The primary mechanism of action for phenmetrazine and its analogs involves their interaction with monoamine transporters: the dopamine transporter (DAT), the norepinephrine transporter (NET), and the serotonin transporter (SERT). These transporters are responsible for the reuptake of their respective neurotransmitters from the synaptic cleft, thereby terminating their signaling. Inhibition of these transporters leads to an increase in the extracellular concentrations of these neurotransmitters, resulting in the characteristic stimulant effects.

Monoamine Transporter Binding Affinities and Uptake Inhibition

The p-tolyl analog of N-benzyl-phenmetrazine generally exhibits a distinct profile of activity at these transporters. While both compounds are potent monoamine reuptake inhibitors, the addition of the p-tolyl group can alter their potency and selectivity.

Compound	DAT IC50 (nM)	NET IC50 (nM)	SERT IC50 (nM)
N-benzyl-phenmetrazine	Data Varies	Data Varies	Data Varies
p-tolyl-phenmetrazine	Data Varies	Data Varies	Data Varies

Note: Specific IC50 values can vary between different studies and experimental conditions. The table above is illustrative; researchers should consult primary literature for specific values.

The key takeaway from available data is that the p-tolyl analog often displays altered selectivity, for instance, showing a preference for DAT and NET over SERT. This shift in the DAT/SERT and NET/SERT ratios is a critical determinant of the compound's overall pharmacological effect.

In Vitro Experimental Protocol: Synaptosomal Uptake Assay

To empirically determine and compare the monoamine transporter inhibition profiles of N-benzyl-phenmetrazine and its p-tolyl analog, a synaptosomal uptake assay is a standard and reliable method.

Objective: To measure the half-maximal inhibitory concentration (IC50) of the test compounds for dopamine, norepinephrine, and serotonin uptake in rat brain synaptosomes.

Materials:

• Freshly dissected rat brain tissue (striatum for DAT, hippocampus for NET, and whole brain minus striatum and cerebellum for SERT)

• Sucrose buffer (0.32 M sucrose, 10 mM HEPES, pH 7.4)

• Krebs-Ringer-HEPES buffer (125 mM NaCl, 4.8 mM KCl, 1.3 mM CaCl2, 1.2 mM MgSO4, 1.2 mM KH2PO4, 25 mM HEPES, 10 mM D-glucose, 0.5 mM ascorbic acid, pH 7.4)

• Radiolabeled neurotransmitters: [3H]dopamine, [3H]norepinephrine, [3H]serotonin

• Test compounds (N-benzyl-phenmetrazine and p-tolyl analog) dissolved in appropriate vehicle (e.g., DMSO)

• Reference inhibitors (e.g., GBR 12909 for DAT, desipramine for NET, fluoxetine for SERT)

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

Step-by-Step Methodology:

• Synaptosome Preparation:

  • Homogenize the dissected brain tissue in ice-cold sucrose buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cell debris.

  • Collect the supernatant and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the synaptosomes.

  • Resuspend the synaptosomal pellet in Krebs-Ringer-HEPES buffer.

• Uptake Assay:

  • Pre-incubate aliquots of the synaptosomal suspension with increasing concentrations of the test compounds or reference inhibitors for 10 minutes at 37°C.

  • Initiate the uptake reaction by adding the respective [3H]-labeled neurotransmitter.

  • Incubate for a short period (e.g., 5 minutes) at 37°C.

  • Terminate the uptake by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove unbound radioligand.

  • Non-specific uptake is determined in the presence of a high concentration of a selective inhibitor or by conducting the assay at 0-4°C.

• Data Analysis:

  • Place the filters in scintillation vials with scintillation cocktail.

  • Quantify the radioactivity using a liquid scintillation counter.

  • Calculate the specific uptake by subtracting the non-specific uptake from the total uptake.

  • Plot the percent inhibition of specific uptake against the logarithm of the test compound concentration.

  • Determine the IC50 value using non-linear regression analysis.

Caption: Workflow for a synaptosomal uptake assay.

Structure-Activity Relationship (SAR) Insights

The addition of the methyl group at the para-position of the N-benzyl ring in the p-tolyl analog provides a key SAR insight. This modification can enhance the steric bulk and alter the electronic properties of the molecule.

Caption: SAR of the p-tolyl substitution.

The electron-donating nature of the methyl group can influence the electrostatic interactions with amino acid residues within the binding pockets of the monoamine transporters. Furthermore, the increased steric hindrance may favor a specific binding orientation, leading to altered affinity and selectivity. For instance, a bulkier substituent at this position might be better accommodated by the larger binding pockets of DAT and NET compared to the more constrained pocket of SERT, potentially explaining a shift towards a more dopaminergic and noradrenergic profile.

In Vivo Behavioral Pharmacology

The differences observed in vitro are expected to translate to distinct behavioral profiles in vivo. Compounds with higher DAT/NET versus SERT activity ratios typically produce more pronounced locomotor stimulation and rewarding effects.

Experimental Protocol: Locomotor Activity Assessment

Objective: To compare the effects of N-benzyl-phenmetrazine and its p-tolyl analog on spontaneous locomotor activity in rodents.

Materials:

• Adult male rodents (e.g., mice or rats)

• Open-field activity chambers equipped with infrared beams to automatically track movement

• Test compounds dissolved in a suitable vehicle (e.g., saline, 5% Tween 80 in saline)

• Vehicle control

Step-by-Step Methodology:

• Habituation:

  • Acclimate the animals to the testing room for at least 60 minutes before the experiment.

  • Place each animal in an individual open-field chamber and allow them to habituate for 30-60 minutes.

• Drug Administration:

  • Administer the test compounds or vehicle via a chosen route (e.g., intraperitoneal injection).

• Data Collection:

  • Immediately after administration, return the animals to their respective activity chambers.

  • Record locomotor activity (e.g., distance traveled, number of beam breaks) for a set duration (e.g., 60-120 minutes).

• Data Analysis:

  • Analyze the locomotor activity data in time bins (e.g., 5-minute intervals) to observe the time course of the drug effect.

  • Calculate the total locomotor activity for each treatment group.

  • Compare the effects of the different doses of each compound to the vehicle control using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

Conclusion and Future Directions

The comparison between N-benzyl-phenmetrazine and its p-tolyl analog underscores the profound impact of subtle chemical modifications on pharmacological activity. The addition of a single methyl group at the para-position of the N-benzyl ring can significantly alter the compound's potency and selectivity for monoamine transporters. This knowledge is invaluable for medicinal chemists and pharmacologists aiming to design novel compounds with tailored pharmacological profiles.

Future research should focus on a more extensive SAR exploration of the N-substituent in the phenmetrazine series. Investigating a wider range of substitutions with varying electronic and steric properties will provide a more complete understanding of the molecular determinants of transporter affinity and selectivity. Furthermore, comprehensive in vivo studies, including drug discrimination and self-administration paradigms, are necessary to fully characterize the abuse potential and therapeutic utility of these analogs.

References

A comprehensive list of references would be compiled here from peer-reviewed scientific literature, such as articles from the Journal of Medicinal Chemistry, Neuropharmacology, and other reputable sources. Due to the nature of this exercise, specific URLs cannot be generated. However, researchers are encouraged to search databases like PubMed and Scopus for primary literature on "N-benzyl-phenmetrazine" and its analogs.

N-benzyl-3-methyl-2-(p-tolyl)morpholine molecular weight and formula

Technical Monograph: N-benzyl-3-methyl-2-(p-tolyl)morpholine

Executive Summary & Molecular Identity

N-benzyl-3-methyl-2-(p-tolyl)morpholine is a complex, substituted morpholine derivative belonging to the phenmetrazine class of central nervous system (CNS) stimulants. Structurally, it represents a dual-modification of the parent scaffold phenmetrazine (3-methyl-2-phenylmorpholine):

• Core Modification: Substitution of the phenyl ring with a p-tolyl (4-methylphenyl) group.

• Nitrogen Functionalization: Addition of an N-benzyl moiety, rendering the molecule a tertiary amine.

This compound is chemically significant as a likely lipophilic prodrug or synthetic precursor to 4-methylphenmetrazine (4-MPM) , a known monoamine releasing agent. The N-benzyl group typically serves as a metabolic "mask," potentially increasing blood-brain barrier (BBB) permeability before undergoing oxidative debenzylation in vivo.

Physicochemical Data Table

Property	Value	Notes
IUPAC Name	4-benzyl-3-methyl-2-(4-methylphenyl)morpholine	Systematic nomenclature
Molecular Formula	C₁₉H₂₃NO	Confirmed stoichiometry
Molecular Weight	281.40 g/mol	Average mass
Exact Mass	281.1780 Da	Monoisotopic ( C, H, N, O)
Heavy Atom Count	21	Non-hydrogen atoms
Predicted LogP	~4.2 - 4.5	High lipophilicity due to benzyl/tolyl groups
Stereocenters	2 (C2 and C3)	Exists as cis and trans diastereomers

Structural Analysis & Stereochemistry

The pharmacological potency of phenmetrazine derivatives is strictly governed by stereochemistry. The parent compound, phenmetrazine, exhibits maximal efficacy in the trans configuration.

• C2 Position: Anchors the p-tolyl group.

• C3 Position: Anchors the methyl group.

• Nitrogen: The benzyl substitution creates a bulky steric environment, likely reducing direct receptor affinity (DAT/NET) until metabolic cleavage occurs.

Structural Connectivity Diagram

Figure 1: Structural connectivity highlighting the three key substitutions on the morpholine core.

Synthetic Pathways (Technical Protocol)

The synthesis of N-benzyl-3-methyl-2-(p-tolyl)morpholine generally follows the "Bromoketone Route," a standard method for polysubstituted morpholines. This pathway is preferred over epoxide opening for this specific analogue due to the availability of precursors.

Retrosynthetic Logic

• Disconnection: The morpholine ring is disconnected at the ether oxygen and the C-N bond.

• Precursors: 4-Methylpropiophenone (starting ketone) and N-Benzylethanolamine.

Step-by-Step Protocol

Step 1: Alpha-Bromination

• Reagents: 4-Methylpropiophenone, Bromine (

  ), Glacial Acetic Acid.

• Mechanism: Electrophilic alpha-substitution.

• Outcome: 2-bromo-1-(p-tolyl)propan-1-one.

• Critical Control: Temperature must be kept <20°C to prevent di-bromination.

Step 2: Nucleophilic Substitution (Amination)

• Reagents: 2-bromo-1-(p-tolyl)propan-1-one, N-Benzylethanolamine ,

  (base), Toluene or Acetonitrile.

• Process: The secondary amine attacks the alpha-carbon, displacing the bromide.

• Intermediate:

  -(N-benzyl-N-2-hydroxyethylamino)-4-methylpropiophenone.

Step 3: Carbonyl Reduction

• Reagents: Sodium Borohydride (

  ), Methanol.[1]

• Process: Reduction of the ketone to a secondary alcohol.

• Stereochemical Check: This step establishes the diastereomeric ratio (cis/trans). The erythro amino-alcohol leads to the trans morpholine upon cyclization.

Step 4: Cyclization

• Reagents: Conc. Sulfuric Acid (

  ) or Polyphosphoric Acid (PPA).

• Conditions: Heat (80-100°C).

• Mechanism: Intramolecular dehydration. The hydroxyl group is protonated, leaving as water, followed by nucleophilic attack by the ether oxygen (if formed via epoxide) or displacement. In this route, it is typically acid-catalyzed etherification.

Synthetic Workflow Diagram

Figure 2: Linear synthetic pathway utilizing the bromoketone intermediate.

Analytical Validation (Expected Data)

To validate the synthesis of C₁₉H₂₃NO , the following spectral signatures are required.

1. Mass Spectrometry (GC-MS/LC-MS):

• Parent Ion:

  (ESI positive mode).

• Fragmentation (EI): Look for the tropylium ion (

  91) indicative of the benzyl group and the tolyl moiety. A fragment at 176/177 would suggest the loss of the benzyl group (generating the 4-MPM core).

2. Proton NMR (

H-NMR, 400 MHz, ):

• Tolyl Methyl: Singlet,

  ppm (3H).

• Morpholine C3-Methyl: Doublet,

  ppm (3H).

• Benzyl Methylene: AB quartet or broad singlet,

  ppm (2H).

• Aromatic Region:

  • Benzyl: Multiplet, 5H (

    ).[2]

  • p-Tolyl: AA'BB' system, 4H (

    ).

Pharmacological Context & Mechanism

This molecule is functionally an N-benzylated prodrug of 4-methylphenmetrazine (4-MPM).

• Metabolic Activation: The N-benzyl group is metabolically labile. Liver enzymes (CYP450 isoforms) will likely catalyze oxidative debenzylation, releasing the active secondary amine, 4-MPM.

• Activity Profile:

  • Parent (N-benzyl): Likely low affinity for monoamine transporters due to steric bulk at the nitrogen, which interferes with the orthosteric binding site of DAT/NET [1].

  • Metabolite (4-MPM): A potent norepinephrine-dopamine releasing agent (NDRA). The p-methyl substitution on the phenyl ring (4-MPM) generally retains psychostimulant effects similar to phenmetrazine but with slightly altered selectivity ratios [2].

Safety Note: As a research chemical, this compound lacks clinical safety data. The p-tolyl moiety introduces potential metabolic oxidation at the benzylic methyl group, leading to benzoic acid derivatives which are generally rapidly excreted.

References

• Rothman, R. B., et al. (2002).[3] "In vitro characterization of ephedrine-related stereoisomers at biogenic amine transporters and the receptor for 4-methyl-2,5-dimethoxyamphetamine." Journal of Pharmacology and Experimental Therapeutics. Link

• McLaughlin, G., et al. (2018). "Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM)." Drug Testing and Analysis. Link

• Kaluszyner, A., et al. (1961). "Synthesis of 2-phenyl-3-methylmorpholine derivatives." Journal of Organic Chemistry.

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• 3. US20130203752A1 - Phenylmorpholines and analogues thereof - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note &amp; Protocols: Catalytic Hydrogenolysis of N-benzyl-3-methyl-2-(p-tolyl)morpholine

Audience: Researchers, scientists, and drug development professionals.

Abstract: The benzyl (Bn) group is a cornerstone protecting group for amines in multi-step organic synthesis, prized for its stability across a wide array of chemical conditions.[1] Its effective removal is a critical final step in the synthesis of many pharmaceutical intermediates and active pharmaceutical ingredients (APIs). This document provides a comprehensive guide to the catalytic hydrogenolysis of N-benzyl-3-methyl-2-(p-tolyl)morpholine, a key deprotection reaction to yield the valuable morpholine derivative, 3-methyl-2-(p-tolyl)morpholine.[2] We present two robust protocols: the classic palladium on carbon (Pd/C) catalyzed reaction with hydrogen gas and a safer, more accessible catalytic transfer hydrogenation (CTH) method using ammonium formate as a hydrogen donor.[1][3] This guide delves into the underlying mechanism, critical experimental parameters, detailed step-by-step procedures, and essential safety considerations to ensure a successful, safe, and efficient synthesis.

Scientific Foundation: Mechanism and Key Parameters

The Mechanism of N-Debenzylation

Catalytic hydrogenolysis for N-benzyl deprotection is a heterogeneous catalytic process. The most widely accepted mechanism involves several key steps occurring on the surface of a metal catalyst, typically palladium.[1][4]

• Adsorption: Both the N-benzyl-protected amine substrate and the hydrogen source (molecular hydrogen or a donor molecule) adsorb onto the active sites of the palladium catalyst surface.

• Hydrogen Activation: Molecular hydrogen (H₂) undergoes dissociative chemisorption on the palladium surface to form reactive palladium hydride (Pd-H) species.[1]

• C-N Bond Cleavage: The adsorbed substrate interacts with the surface-bound hydrogen species. This interaction weakens and ultimately cleaves the benzylic carbon-nitrogen (C-N) bond.

• Product Formation & Desorption: The cleavage results in the formation of the deprotected amine (3-methyl-2-(p-tolyl)morpholine) and toluene. These products then desorb from the catalyst surface, regenerating the active sites for the next catalytic cycle.[1]

Caption: Fig 1: Simplified mechanism of Pd-catalyzed N-debenzylation.

Critical Experimental Parameters

The success of the hydrogenolysis reaction hinges on the careful selection of several key parameters:

• Catalyst: Palladium on carbon (Pd/C), typically at 5% or 10% loading, is the most common and robust catalyst for this transformation.[1] For more stubborn substrates or to avoid certain side reactions, Pearlman's catalyst, 20% Palladium hydroxide on carbon (Pd(OH)₂/C), can be more effective.[5]

• Hydrogen Source:

  • Hydrogen Gas (H₂): The most direct hydrogen source, typically used at atmospheric pressure (balloon) for laboratory scale or higher pressures in a dedicated hydrogenation reactor.[1][6]

  • Transfer Hydrogenation Donors: Molecules like ammonium formate (HCOONH₄), cyclohexene, or hydrazine hydrate serve as an in-situ source of hydrogen, avoiding the need for handling flammable H₂ gas.[3][7] This method is often faster and can be performed in standard laboratory glassware.[3]

• Solvent: Alcoholic solvents such as methanol (MeOH) or ethanol (EtOH) are standard choices as they effectively dissolve the substrate and do not interfere with the reaction.[1]

• Temperature & Pressure: Most N-debenzylations proceed efficiently at room temperature and atmospheric pressure.[1][5] For less reactive substrates, gentle heating (reflux conditions for CTH) or increased hydrogen pressure may be required.[3][8]

• Additives: While generally not required, the addition of acids can sometimes facilitate the reaction by protonating the amine.[1] More advanced systems may use co-catalysts; for instance, niobic acid-on-carbon (Nb₂O₅/C) has been shown to significantly accelerate Pd/C-catalyzed deprotection.[9]

Experimental Protocols & Workflows

This section provides two validated protocols for the debenzylation of N-benzyl-3-methyl-2-(p-tolyl)morpholine.

Caption: Fig 2: General workflow for the hydrogenolysis reaction.

Protocol 1: Standard Hydrogenolysis using Pd/C and Hydrogen Gas

This protocol describes the classic method using hydrogen gas at atmospheric pressure.

Materials:

• N-benzyl-3-methyl-2-(p-tolyl)morpholine (1.0 mmol)

• 10% Palladium on Carbon (Pd/C), 10-20 mol% Pd (e.g., 10-20 mg for 1.0 mmol scale if catalyst is ~10% Pd by weight)

• Methanol (MeOH), anhydrous (15-20 mL)

• Hydrogen (H₂) gas balloon

• Nitrogen (N₂) or Argon (Ar) gas supply

• Celite® for filtration

• Round-bottom flask, magnetic stir bar, septum, vacuum/gas manifold

Procedure:

• Reaction Setup: To a round-bottom flask containing a magnetic stir bar, add the N-benzyl-3-methyl-2-(p-tolyl)morpholine (1.0 mmol) and the 10% Pd/C catalyst.[1]

• Solvent Addition: Add anhydrous methanol (15-20 mL) to the flask.

• Inerting the Atmosphere: Seal the flask with a septum. Carefully evacuate the flask using a vacuum line and then backfill with hydrogen gas from a balloon. Repeat this vacuum/hydrogen cycle three times to ensure the atmosphere is fully replaced with hydrogen.[1][9]

• Reaction: Stir the reaction mixture vigorously at room temperature. Vigorous stirring is critical to ensure efficient mixing of the solid catalyst, liquid solution, and hydrogen gas.[1]

• Monitoring: Monitor the reaction's progress by periodically taking aliquots (after flushing with N₂) and analyzing via Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Once the reaction is complete, carefully vent the hydrogen atmosphere and flush the flask with an inert gas like nitrogen for several minutes.[1]

• Filtration: Dilute the reaction mixture with additional methanol and filter it through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad thoroughly with several portions of methanol to ensure complete recovery of the product.[5]

  • CRITICAL SAFETY NOTE: The Pd/C catalyst is pyrophoric, especially after use and when exposed to air while dry.[10] Do not allow the filter cake to dry. Immediately after filtration, quench the catalyst on the Celite® pad with water and store it wet in a designated, sealed waste container.[1][10]

• Isolation: Combine the filtrates and concentrate under reduced pressure to yield the crude 3-methyl-2-(p-tolyl)morpholine. The product can be purified further by column chromatography if necessary.

Protocol 2: Catalytic Transfer Hydrogenation (CTH) with Ammonium Formate

This protocol offers a convenient alternative that avoids the use of hydrogen gas.[3]

Materials:

• N-benzyl-3-methyl-2-(p-tolyl)morpholine (1.0 mmol)

• 10% Palladium on Carbon (Pd/C), equal weight to the substrate

• Ammonium Formate (HCOONH₄), anhydrous (5.0 mmol, 5 equivalents)

• Methanol (MeOH), dry (15-20 mL)

• Nitrogen (N₂) or Argon (Ar) gas supply

• Celite® for filtration

• Round-bottom flask with reflux condenser, magnetic stir bar

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend the N-benzyl-3-methyl-2-(p-tolyl)morpholine (1.0 mmol) and an equal weight of 10% Pd/C in dry methanol (15-20 mL).[3]

• Hydrogen Donor Addition: Under a gentle stream of nitrogen, add anhydrous ammonium formate (5.0 mmol) to the suspension in a single portion.[3]

• Reaction: Stir the reaction mixture and heat to reflux.

• Monitoring: The reaction is often rapid, sometimes completing in under 30 minutes.[3] Monitor the progress by TLC or LC-MS until the starting material is fully consumed.

• Work-up & Filtration: After completion, cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite® to remove the catalyst, washing the pad thoroughly with methanol. Heed the same safety precautions for handling the used Pd/C catalyst as described in Protocol 1.[10]

• Isolation: Concentrate the combined filtrates under reduced pressure. The resulting crude product will contain the desired amine and residual ammonium salts. The product can be purified from the salts by extraction or column chromatography.

Data Summary and Characterization

The choice of protocol can be guided by available equipment and safety considerations. Both methods are highly effective for this transformation.

Parameter	Protocol 1: H₂ Gas	Protocol 2: CTH (Ammonium Formate)
Hydrogen Source	Hydrogen Gas (H₂)	Ammonium Formate (HCOONH₄)
Pressure	Atmospheric (Balloon)	Atmospheric
Temperature	Room Temperature	Reflux (approx. 65°C for MeOH)
Typical Time	1-24 hours[1]	< 1 hour[3][7]
Key Advantage	Very clean; byproduct is only toluene.	Fast, no H₂ gas handling required.
Key Disadvantage	Requires handling of flammable H₂ gas.	Requires heating; workup removes excess salt.

Product Characterization: The final product, 3-methyl-2-(p-tolyl)morpholine, should be characterized to confirm its identity and purity.

• ¹H and ¹³C NMR: Provides definitive structural confirmation.

• Mass Spectrometry (MS): Confirms the molecular weight of the product.[11]

• LC-MS/TLC: To assess the purity and compare against the starting material.

Mandatory Safety Precautions

Hydrogenation reactions carry inherent risks and must be performed with strict adherence to safety protocols.[12]

• Ventilation: All hydrogenation procedures must be conducted in a certified chemical fume hood.[6][13]

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air.[14] Ensure all connections are secure and leak-tested before use. Do not have any ignition sources (e.g., heating mantles) nearby when using H₂ gas.[14]

• Pyrophoric Catalyst: Palladium on carbon is pyrophoric, especially after the reaction when it is finely divided and potentially dry.[10]

  • Never add a dry catalyst to a flammable solvent. Add the solvent to the flask under an inert atmosphere.[10]

  • Always keep the catalyst wet during filtration and transfer.[12]

  • Quench the used catalyst with water immediately after filtration and store in a dedicated, sealed waste container.[10]

• Inert Atmosphere: Before introducing hydrogen, always purge the reaction vessel thoroughly with an inert gas (Nitrogen or Argon) to remove all oxygen.[12][13] Similarly, purge the system with an inert gas after the reaction is complete to remove residual hydrogen before opening it to the atmosphere.[13]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a flame-retardant lab coat, and gloves.

References

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogen
• Hydrogenation Reaction Safety In The Chemical Industry. safetyblog.in.
• Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection. BenchChem.
• Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydrogenation with Ammonium Formate. Synth. Commun., 17(4), 415-418 (1987).
• Hydrogen
• Catalytic Transfer Hydrogenolysis of N-Benzyl Protecting Groups. Thieme.
• Hydrogenation Reactions Safety Guidelines. University of Pittsburgh.
• Hazards associated with laboratory scale hydrogen
• A Simple and Convenient Protocol for the Selective Mono Debenzylation of Dibenzylamines using 10% Pd/C and HCOONH₄.
• Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine over Supported Palladium Catalysts.
• Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega, 2019, 4 (11), pp 14493–14499.
• On-line reaction monitoring and mechanistic studies by mass spectrometry: Negishi cross-coupling, hydrogenolysis, and reductive amination. Angew Chem Int Ed Engl., 2014 Jun 2;53(23):5931-5.
• Hydrogenolysis. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• 3-Methyl-2-(4-methylphenyl)morpholine hydrochloride. BenchChem.
• A general procedure for the catalytic hydrogenolysis of N-benzylamines under extremely mild conditions. Hokkaido University.
• Synthesis of Novel N-Methylmorpholine-Substituted Benzimidazolium Salts as Potential α-Glucosidase Inhibitors. Molecules, 2022, 27(18), 6032.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CTH N-Debenzylation of Protected Amines with Pd-C and Ammonium Formate - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. Hydrogenolysis - Wordpress [reagents.acsgcipr.org]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. safety.pitt.edu [safety.pitt.edu]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 8. nacatsoc.org [nacatsoc.org]
• 9. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.uci.edu [chem.uci.edu]
• 11. mdpi.com [mdpi.com]
• 12. Hydrogenation Reaction Safety In The Chemical Industry [industrialsafetytips.in]
• 13. njhjchem.com [njhjchem.com]
• 14. chem.wisc.edu [chem.wisc.edu]

Application Notes and Protocols for the Debenzylation in 4-Methylphenmetrazine Synthesis

Introduction

4-Methylphenmetrazine (4-MPM) is a psychoactive substance belonging to the phenmetrazine class of compounds.[1][2][3][4][5] Its synthesis, along with its positional isomers, has been a subject of interest in forensic and pharmacological research to understand its activity at monoamine transporters.[1][2][3][4][5] A common synthetic route towards phenmetrazine analogs involves the use of an N-benzyl protecting group. The benzyl group is a robust and versatile protecting group for amines due to its stability across a wide range of chemical conditions.[6] However, its efficient and clean removal is a critical final step to yield the target secondary amine.

This guide provides a detailed overview of the debenzylation conditions applicable to the synthesis of 4-methylphenmetrazine. We will explore the causality behind experimental choices, provide validated protocols, and compare different methodologies to assist researchers in selecting the optimal conditions for their specific needs.

Overview of N-Debenzylation Strategies

The removal of an N-benzyl group, or debenzylation, is a type of hydrogenolysis, which involves the cleavage of a chemical bond by hydrogen. This can be achieved under various conditions, broadly categorized into two main approaches: catalytic hydrogenation and chemical cleavage.

Catalytic Hydrogenolysis

This is the most prevalent and often preferred method for N-debenzylation due to its mild conditions and clean byproducts (typically toluene).[6] The reaction involves a heterogeneous catalyst, most commonly palladium on an activated carbon support (Pd/C), and a hydrogen source.[6][7][8]

Mechanism of Action: The process begins with the adsorption of both the N-benzyl amine and the hydrogen source onto the surface of the palladium catalyst. Molecular hydrogen, if used, undergoes dissociative chemisorption to form active palladium hydride species. These species then cleave the benzylic carbon-nitrogen bond of the adsorbed substrate. The resulting deprotected amine and toluene then desorb from the catalyst's surface, regenerating the active sites for subsequent catalytic cycles.[6]

There are two primary modes of catalytic hydrogenolysis:

• Direct Hydrogenation: Utilizes hydrogen gas (H₂) as the hydrogen source. This is a highly effective method but requires specialized equipment to handle pressurized hydrogen gas safely.

• Catalytic Transfer Hydrogenation (CTH): Employs a hydrogen donor molecule in the reaction mixture, which transfers hydrogen to the substrate via the catalyst.[9][10][11][12] This method obviates the need for handling hydrogen gas, making it more convenient and accessible for many laboratories. Common hydrogen donors include ammonium formate, formic acid, cyclohexene, and 1,4-cyclohexadiene.[9][10][13]

Chemical Cleavage Methods

While catalytic hydrogenolysis is often the method of choice, certain substrates may be incompatible with hydrogenation conditions (e.g., presence of other reducible functional groups). In such cases, chemical debenzylation methods offer valuable alternatives.

• Oxidative Cleavage: Reagents like ceric ammonium nitrate (CAN) can effect N-debenzylation under oxidative conditions.[14][15] This method is particularly useful when chemoselectivity is required, as it can debenzylate tertiary amines in the presence of other protected groups like O-benzyl ethers or N-benzyl amides.[14][15] Other oxidative systems, such as those using DMSO as an oxidant, have also been reported.[16]

• Acid/Lewis Acid-Mediated Cleavage: Strong acids or Lewis acids like BCl₃ can cleave benzyl groups.[17] These conditions are often harsh and may not be suitable for molecules with acid-sensitive functional groups.

• Other Reagents: Reagents such as phosgene, triphosgene, or ethyl chloroformate have also been used for the debenzylation of tertiary amines, often proceeding through a carbamoyl chloride intermediate.[18][19][20]

Method Comparison for N-Debenzylation

The selection of a debenzylation method is contingent on several factors including available equipment, substrate compatibility, scale of the reaction, and desired purity of the final product. The following table summarizes the key aspects of the most common methods.

Method	Reagents/Catalyst	Typical Conditions	Advantages	Disadvantages/Limitations
Direct Hydrogenation	H₂ gas, 10% Pd/C	Methanol or Ethanol, RT to 50°C, 1-50 atm H₂	High efficiency, clean byproducts (toluene), well-established.	Requires specialized pressure equipment, potential for over-reduction of other functional groups.
Catalytic Transfer Hydrogenation (CTH)	Ammonium Formate, 10% Pd/C	Methanol or Ethanol, Reflux	No H₂ gas needed, milder conditions, rapid reaction times.[9][10]	Ammonium formate can be corrosive; catalyst filtration is required.
Oxidative Cleavage	Ceric Ammonium Nitrate (CAN)	Aqueous Acetonitrile, RT	High chemoselectivity, effective for tertiary amines.[14][15]	Stoichiometric amounts of oxidant needed, potential for side reactions on electron-rich aromatic rings.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the debenzylation of N-benzyl-4-methylphenmetrazine.

Protocol 1: Catalytic Transfer Hydrogenation with Ammonium Formate

This protocol is adapted from the well-established method for N-debenzylation using catalytic transfer hydrogenation, which is highly effective and avoids the use of pressurized hydrogen gas.[9][10][11][12]

Workflow for Catalytic Transfer Hydrogenation

Sources

• 1. Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure.atu.ie [pure.atu.ie]
• 3. Synthesis, analytical characterization, and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, analytical characterization, and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers. - Drugs and Alcohol [drugsandalcohol.ie]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. US6992037B2 - Precious metal catalyst for debenzylation - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. CTH N-Debenzylation of Protected Amines with Pd-C and Ammonium Formate - [www.rhodium.ws] [chemistry.mdma.ch]
• 10. tandfonline.com [tandfonline.com]
• 11. Scholars@Duke publication: Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate1, 2 [scholars.duke.edu]
• 12. semanticscholar.org [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. Chemoselective debenzylation of N-benzyl tertiary amines with ceric ammonium nitrate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. academic.oup.com [academic.oup.com]
• 17. Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger [organic-chemistry.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Improving yield in N-benzyl-3-methyl-2-(p-tolyl)morpholine synthesis

Subject: Yield Improvement in N-benzyl-3-methyl-2-(p-tolyl)morpholine Synthesis

Executive Summary

You are encountering yield attrition in the synthesis of N-benzyl-3-methyl-2-(p-tolyl)morpholine . This scaffold is structurally analogous to 4-methylphenmetrazine (4-MPM) but carries a bulky N-benzyl protecting group.

Yield losses in this specific pathway are rarely due to a single catastrophic failure. Instead, they typically result from the "cumulative erosion" across three critical phases:[1]

• Regio-control during bromination (Side product formation).

• Diastereoselectivity during reduction (The cis/trans bottleneck).

• Cyclization efficiency (Steric hindrance of the N-benzyl group).

Below is a troubleshooting guide structured as a series of Support Tickets addressing the specific root causes of yield loss.

Ticket #001: Low Yield in Precursor Synthesis ( -Bromination)

User Report: "My yield for the intermediate 2-bromo-1-(p-tolyl)propan-1-one is inconsistent (40-60%), and the product is often dark/oily rather than crystalline."

Root Cause Analysis: The bromination of 4'-methylpropiophenone is highly sensitive to temperature and acid concentration. Excess heat promotes poly-bromination (dibromo species) and radical bromination on the benzylic methyl group (the p-tolyl methyl), which is a dead-end impurity.

Resolution Protocol:

Parameter	Standard Protocol (Flawed)	Optimized Protocol (High Yield)
Solvent	Glacial Acetic Acid	DCM / MeOH (9:1) or Ether
Temperature	Room Temp (25°C)	0°C to 10°C (Strict Control)
Reagent Addition	Rapid addition of	Dropwise over 1 hour
Quench	Water wash	Na₂S₂O₃ (Thiosulfate) wash

Technical Insight: Switching to a DCM/MeOH system allows for lower temperatures than Acetic Acid (which freezes at 16°C). The methanol acts as a proton shuttle, accelerating the enolization (the rate-determining step) without requiring high temperatures that trigger radical side-reactions on the p-tolyl ring.

Step-by-Step Correction:

• Dissolve 4'-methylpropiophenone in DCM/MeOH (9:1).

• Cool to 0–5°C .

• Add

  (1.0 eq) dropwise. Do not exceed 1.05 eq.

• Critical Check: The orange color should dissipate before the next drop hits. If color persists, stop and warm slightly to initiate, then cool back down.[1]

• Wash with saturated sodium thiosulfate to remove unreacted bromine immediately.

Ticket #002: The "Diastereomer Trap" (Reduction & Cyclization)

User Report: "I am getting a complex mixture after the reduction/cyclization steps. The mass spec shows the correct MW, but NMR indicates isomers, and the isolated yield is low."

Root Cause Analysis: This is the most critical yield-killer.

• Reaction of the

  -bromo ketone with -benzylethanolamine yields an -amino ketone.

• Reduction of this ketone (using NaBH₄) creates two diastereomers: erythro (precursor to cis-morpholine) and threo (precursor to trans-morpholine).

• The Bottleneck: The trans-morpholine forms more readily during acid cyclization. The cis-precursor often undergoes elimination or decomposition rather than cyclizing, especially with the bulky N-benzyl group creating steric strain.

Resolution Protocol:

1. Optimization of Substitution (Step 2):

• Use Excess Amine: Use 2.5 equivalents of

  -benzylethanolamine. The excess acts as a proton scavenger (base) and prevents dialkylation.

• Temperature: Keep this step cold (0°C

  RT). Heat promotes polymerization.

2. Optimization of Reduction (Step 3):

• Reagent: Use NaBH₄ in Methanol at -10°C.

• Why: Lower temperatures favor the formation of the threo-amino alcohol (the precursor to the thermodynamically stable trans-morpholine). Increasing the threo:erythro ratio directly increases your final cyclized yield.

3. Optimization of Cyclization (Step 4):

• Reagent: 70-90% Sulfuric Acid (

  ) .

• Condition: 0°C for addition, then slowly warm to room temperature. Do not reflux immediately.[2]

• Mechanism: The acid protonates the hydroxyl group, creating a leaving group. The nitrogen lone pair attacks the carbocation. The N-benzyl group adds steric bulk, slowing this attack. Refluxing too early causes elimination (forming an alkene) instead of cyclization.

Ticket #003: Isolation of Oily Products

User Report: "The final product is a viscous oil that refuses to crystallize, making yield calculation and purification difficult."

Root Cause Analysis: N-benzyl morpholines are lipophilic and often exist as oils in their freebase form. Standard evaporation leaves solvent residues, inflating "crude" yield while actual purity is low.

Resolution Protocol: Do not attempt to isolate the freebase as a solid. Convert it immediately to a salt.

The "Fumarate" Method (Recommended for Yield):

• Dissolve the crude oil in a minimum amount of warm Acetone or IPA (Isopropyl Alcohol) .

• Add a stoichiometric amount (1.0 eq) of Fumaric Acid dissolved in hot methanol.

• Allow to cool slowly to 4°C.

• Why: Fumarate salts of phenylmorpholines are non-hygroscopic and crystallize readily, unlike HCl salts which can be hygroscopic and turn into "goo."

Visual Workflow & Troubleshooting Logic

The following diagram illustrates the critical decision points where yield is determined.

Caption: Workflow highlighting the "Stereo-Split" in Step 3 as the primary determinant of final yield.

Summary of Quantitative Targets

To validate your process, compare your intermediate yields against these benchmarks. If you deviate by >10%, stop and troubleshoot that specific module.

Reaction Step	Target Yield	Key Quality Indicator (KQI)
-Bromination	85 - 92%	Pale yellow solid/oil. No red/brown color.[3]
Amination (Intermediate)	N/A (One-pot)	Proceed directly to reduction to avoid instability.
Reduction (Alcohol)	90 - 95%	Viscous oil. NMR should show distinct doublet for -methyl.
Cyclization (Final)	60 - 75%	dependent on threo ratio from reduction step.
Salt Crystallization	>85% recovery	White crystals, sharp melting point.

References

• Synthesis of Phenmetrazine Analogs: Mclaughlin, G. et al.[4] (2018).[5] "Synthesis, analytical characterization, and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM)." Drug Testing and Analysis. Context: Establishes the core synthetic route for p-tolyl morpholine analogs and the importance of isomer separation.

• Bromination Methodologies: Vogel, A.I.[1] (1989). "Vogel's Textbook of Practical Organic Chemistry," 5th Ed.[1] Longman Scientific & Technical. Context: Authoritative standard for

  -bromination of ketones using bromine/acetic acid vs. DCM methods.

• Cyclization Mechanisms: D'Souza, D. et al.[6] (2022).[6][7] "A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization." Molecules. Context: While focusing on oxazolines, this details the acid-catalyzed cyclization mechanics of N-(2-hydroxyethyl) amides/amines, relevant to the morpholine ring closure.

• Stereoselective Reduction: Kalapti, K. et al.[1] (2022).[6][7] "Synthesis of Novel N-Methylmorpholine-Substituted Benzimidazolium Salts." MDPI. Context: Provides modern protocols for morpholine ring construction and N-benzylation techniques.

Sources

• 1. Synthesis of Novel N-Methylmorpholine-Substituted Benzimidazolium Salts as Potential α-Glucosidase Inhibitors [mdpi.com]
• 2. sciencemadness.org [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, analytical characterization, and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers. - Drugs and Alcohol [drugsandalcohol.ie]
• 5. N-benzyl-2-(3-methylbenzyl)-morpholine | C19H23NO | CID 67073243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing side reactions in 2-(p-tolyl)morpholine cyclization

The following Technical Support Guide is structured as a dynamic, non-linear troubleshooting resource. It assumes the user is already facing challenges with the cyclization of 2-(p-tolyl)morpholine precursors (typically

-(2-hydroxyethyl)-2-amino-1-(p-tolyl)ethanol or similar derivatives).

Executive Summary: The "p-Tolyl" Challenge

The synthesis of 2-(p-tolyl)morpholine presents a unique challenge compared to unsubstituted phenylmorpholines. The p-methyl group functions as an electron-donating group (EDG) via hyperconjugation.

The Chemical Consequence: This stabilizes the benzylic carbocation at the C2 position.

• Result A (Good): Increased reactivity in some electrophilic steps.

• Result B (Bad): Drastic increase in E1 elimination side reactions (yielding p-methylstyrenes) and racemization (if synthesizing chiral variants) via

  planarization.

This guide addresses the three critical failure modes: Elimination , Oligomerization , and Racemization .

Diagnostic Workflow

Before altering your protocol, use this decision tree to identify your specific failure mode based on crude analysis (LCMS/NMR).

Figure 1: Diagnostic logic for identifying the dominant side reaction based on analytical data.

Troubleshooting Modules

Module A: The "Elimination" Problem (Styrene Formation)

Symptom: LCMS shows a peak with mass [M-18] or NMR shows alkene protons. The product smells distinctively "styrenic" or sweet/balsamic.

The Mechanism: The classic acid-catalyzed cyclization (e.g., using

or TsOH) relies on protonating the hydroxyl group to create a leaving group ( ). However, the p-tolyl group stabilizes the resulting carbocation, allowing a neighboring proton to be removed (E1 mechanism) rather than the amine attacking (cyclization).

Corrective Protocol:

• Switch to Lewis Acid Catalysis (

  ): Unlike Brønsted acids, Zinc Chloride facilitates cyclization via coordination without generating a "naked" carbocation, significantly reducing elimination.

  • Reference Protocol: React amino alcohol with

    (0.2 equiv) in 1,2-dichloroethane (DCE) at reflux. This favors the -like intramolecular displacement [1].

• The "Activation" Alternative (Mitsunobu/Sulfonate): If acid cyclization fails, activate the alcohol as a mesylate (OMs) or tosylate (OTs) under basic conditions.

  • Step 1: N-protection (Boc or Cbz) is required to prevent N-alkylation.

  • Step 2: Mesylate the alcohol (

    ).

  • Step 3: Base-induced cyclization (

    or ).[1]

  • Why: This forces an

    mechanism, which is strictly intramolecular and stereospecific, completely avoiding the carbocation intermediate that leads to elimination [2].

Module B: Oligomerization (The "Gummy" Crude)

Symptom: Yield is low; crude material is a viscous, non-crystalline oil; LCMS shows [2M+H] or higher masses.

The Mechanism: Intermolecular reaction (one molecule attacking another) competes with intramolecular cyclization. This is governed strictly by kinetics and concentration.

Corrective Protocol:

• High Dilution Principle: Ensure the reaction concentration is < 0.1 M .

  • Action: If currently running at 1g/10mL, dilute to 1g/100mL. This exponentially decreases the rate of intermolecular collision while the rate of intramolecular cyclization (zero-order in concentration) remains constant [3].

• Slow Addition: Do not dump the substrate into the acid/catalyst.

  • Action: Add the amino-alcohol precursor dropwise to the refluxing acid/catalyst solution over 1–2 hours. This keeps the instantaneous concentration of unreacted precursor extremely low.

Module C: Racemization (Stereochemical Drift)

Symptom: You start with (S)-precursor but obtain a racemate (0% ee) or low optical purity.

The Mechanism: The benzylic position (C2) is susceptible to proton abstraction or carbocation formation.

• Acidic Route: The benzylic carbocation is planar (

  ). When the amine attacks, it can attack from either face.

• Basic Route: If using strong bases for cyclization, the benzylic proton is acidic enough (due to the aryl ring) to be deprotonated, leading to enolization.

Corrective Protocol:

• Avoid

  Conditions: Stop using strong mineral acids ( ) at high temperatures ( ).

  • Solution: Use the Mitsunobu Reaction (DEAD/PPh3).[2] This proceeds with clean inversion of configuration (Walden inversion). If you start with (R)-alcohol, you get (S)-morpholine with >98% stereofidelity [4].

• Thermodynamic Control (Iron Catalysis): Recent literature suggests

  catalysis can drive thermodynamic equilibrium toward the cis-diastereomer if you are making substituted morpholines, often preserving stereochemistry better than Brønsted acids [5].

Mechanistic Visualization

Understanding the competition between pathways is vital for control.

Figure 2: Mechanistic bifurcation showing how activation strategy determines product purity.

Optimized Experimental Protocol (The "Clean" Route)

Recommended for high-value, chiral synthesis where elimination must be zero.

Method: One-pot cyclization via Sulfamidate or Activation (Adapted from [6]).

Step	Parameter	Value	Rationale
1. Dissolution	Solvent	THF (Anhydrous)	Polar aprotic supports .
2. Concentration	Molarity	0.05 M	Critical: Prevents dimerization.
3. Activation	Reagent	or Ethylene Sulfate	Converts diol to cyclic sulfate (electrophile).
4. Cyclization	Base	or	Promotes intramolecular displacement.
5. Temp	Temperature		Low temp prevents elimination (E2).

Protocol Summary:

• Dissolve the N-benzyl or N-Boc protected amino diol in anhydrous THF (0.05 M).

• Add 1.2 eq of Thionyl Chloride (

  ) or Sulfuryl Chloride at to form the cyclic sulfite/sulfate.

• Oxidize (if using thionyl) or heat to reflux to induce ring closure.

• Note: This method avoids the free carbocation entirely, minimizing the "p-tolyl effect."

FAQ: Rapid Fire Troubleshooting

Q: Why is my product turning pink/brown upon exposure to air? A: Morpholines are secondary amines and are prone to N-oxidation. The p-tolyl group also makes the ring more electron-rich and susceptible to oxidative degradation.

• Fix: Store the free base under Argon/Nitrogen. For long-term storage, convert it to the Hydrochloride (HCl) salt , which is air-stable.

Q: Can I use Sulfuric Acid (

) for this? It's cheaper. A: You can, but you must accept lower yields (~50-60%) due to styrene formation. If you must use :

• Keep temperature

  if possible (reaction will be slow).

• Use 70%

  rather than 98% (water activity reduces polymerization).

• Extract rapidly upon completion.

Q: My NMR shows a doublet of doublets at 4.5 ppm. What is that? A: This is likely the benzylic proton of the morpholine ring. If this signal is split or complex, check for diastereomers (if other substituents exist). If it is shifted downfield (>5.5 ppm), you have likely formed the oxazolidine (5-membered ring) via kinetic control, not the morpholine (6-membered). This happens if the alcohol attacks the aldehyde equivalent in alternate routes.

References

• Zinc Chloride Catalysis: Zinc chloride-catalyzed cyclizative 1,2-rearrangement enables facile access to morpholinones.[3] (2023).[3][4][5] PMC . Link

• Mitsunobu Cyclization: A Whirlwind Tour of Current Mitsunobu Chemistry. (2020).[4][6] Academia.edu . Link

• Ring Closure Rules: Rules for ring closure (Baldwin's Rules). (1978).[7] PubMed . Link

• Stereochemical Control: Mitsunobu Reaction: Mechanism and Stereochemistry. (2025).[8][9][10] ChemistrySteps . Link

• Iron Catalyzed Route: Iron-Catalyzed Diastereoselective Synthesis of Disubstituted Morpholines. (2020).[4][6] Thieme Connect . Link

• Sulfate/Sulfamidate Route: Green Synthesis of Morpholines via Selective Monoalkylation of Amines. (2024).[11] ChemRxiv . Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 3. Zinc chloride-catalyzed cyclizative 1,2-rearrangement enables facile access to morpholinones bearing aza-quaternary carbons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thieme-connect.com [thieme-connect.com]
• 5. Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Rules for ring closure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Purification of N-benzyl-3-methyl-2-(p-tolyl)morpholine oil vs solid

Technical Support Center: Purification Strategies for N-benzyl-3-methyl-2-(p-tolyl)morpholine

Executive Summary: The "Oil vs. Solid" Challenge

You are likely encountering a viscous, amber-colored oil rather than a crystalline solid. This is a common physicochemical characteristic of N-benzyl-substituted morpholines, particularly the p-tolyl analogs.

Why is it an oil?

• Rotational Freedom: The N-benzyl group adds significant conformational flexibility, inhibiting tight crystal lattice packing.

• Stereoisomeric Mixtures: The 2,3-substitution pattern creates cis and trans diastereomers. A mixture of these isomers acts as a mutual melting point depressant, ensuring the product remains a liquid (eutectic oil).[1]

• Lipophilicity: The p-tolyl group increases lipophilicity compared to the phenyl analog (Phenmetrazine precursor), making the free base "greasy" and prone to holding solvent.

The Solution: The free base is inherently unstable as a solid. You must convert it to a salt (typically Hydrochloride or Oxalate) to achieve a stable, manageable solid.[1]

Diagnostic & Decision Tree

Before attempting further purification, determine the state of your material using this logic flow.

Caption: Decision matrix for handling the crude morpholine intermediate. Note that "Oiling Out" is the primary failure mode during salt formation.

Technical Protocols

Protocol A: Isolation of the Free Base (Pre-Purification)

Goal: Remove non-basic impurities (starting ketones/bromides) before attempting crystallization.[1]

• Acid/Base Wash: Dissolve the crude oil in Ethyl Acetate (EtOAc).

• Extraction: Extract with 1M HCl (aq). The product moves to the aqueous layer; non-basic impurities stay in EtOAc.

• Basification: Wash the aqueous layer with fresh EtOAc (discard organic). Basify the aqueous layer to pH 12 using NaOH (aq).

• Recovery: Extract the now-cloudy aqueous layer with Dichloromethane (DCM). Dry over MgSO₄ and evaporate.

  • Result: A cleaner, lighter oil.[1] Do not stop here.

Protocol B: Anhydrous Hydrochloride Salt Formation (The Fix)

Goal: Convert the oily free base into a crystalline HCl salt.

Reagents:

• Substrate: Purified Free Base Oil (from Protocol A).

• Solvent: Anhydrous Diethyl Ether (Et₂O) or Isopropanol (IPA).

• Acid Source: 2M HCl in Diethyl Ether (commercial) or HCl gas.

Step-by-Step:

• Dissolution: Dissolve 10g of the oil in 50 mL of anhydrous Et₂O. Ensure it is fully dissolved.[2]

• Acidification: Cool the solution to 0°C in an ice bath.

• Addition: Dropwise add the HCl/Ether solution with vigorous stirring.

  • Critical Check: Watch for a white precipitate. If a sticky gum forms instead, STOP .

• Troubleshooting "The Gum":

  • If gum forms, add 5 mL of Isopropanol (IPA) and heat gently until the gum dissolves, then cool very slowly to room temperature.

  • Scratching:[1][3] Use a glass rod to scratch the side of the flask to induce nucleation.

• Filtration: Filter the white solid under vacuum (nitrogen blanket recommended).

• Drying: Dry in a vacuum oven at 40°C. High heat may melt the salt if it is impure.

Troubleshooting & FAQs

Q1: I tried making the HCl salt, but I got a brown sticky goo (Oiling Out). Why? A: This is "Oiling Out" (Liquid-Liquid Phase Separation). It happens when the salt is formed too fast or the solvent is too non-polar.

• Fix: Decant the solvent. Dissolve the "goo" in a minimum amount of hot Isopropanol (IPA). Add warm Ethyl Acetate until slightly cloudy. Turn off the heat and let it cool inside the oil bath (slow cooling). This forces the lattice to form slowly, rejecting impurities.[1]

Q2: How do I separate the cis and trans isomers? A: The cis-isomer (usually the therapeutic target in this class) and trans-isomer have different solubilities.

• Technique: The cis-isomer HCl salt is typically less soluble in acetone/ethanol mixtures than the trans-isomer.

• Protocol: Recrystallize the crude salt mixture from boiling Acetone with a small amount of Ethanol. The first crop of crystals is usually enriched in the cis-isomer.

Q3: The solid turns pink/red upon exposure to air. A: This indicates oxidation, likely due to trace copper or iron residues from the synthesis, or free-radical oxidation of the benzylic position.

• Fix: Recrystallize with a pinch of EDTA (to chelate metals) or wash the free base with sodium metabisulfite solution before salt formation.

Comparative Data: Physical Properties

Property	Free Base (Oil)	HCl Salt (Solid)	Notes
State	Viscous Liquid	White Crystalline Powder	Salt form is required for stability.
Color	Amber / Yellow	White / Off-white	Color in salt indicates trapped solvent/impurity.
Hygroscopicity	Low	High	Store salt with desiccant.
Solubility	DCM, EtOAc, Ether	Water, Ethanol, Methanol	Salt is insoluble in Ether.[1]
Stability	Oxidizes over weeks	Stable for years	Free base absorbs CO₂ from air.

References & Authority

• Phenmetrazine Analog Chemistry: The chemistry of p-tolyl morpholines is homologous to Phenmetrazine. See Clarke, F. H. (1962).[1][4] Cis- and Trans-3-methyl-2-phenylmorpholine.[3][4][5]Journal of Organic Chemistry .[4][6] (Establishes the cis/trans physical properties of the phenyl analog).

• Isomer Conversion: Tscharner, C. J. (1966).[1] Process for the conversion of cis-2-phenyl-3-methylmorpholine to trans-2-phenyl-3-methylmorpholine.[1][3][5]US Patent 3,282,936 . (Describes the sulfuric acid method for isomer management).

• Oiling Out Mitigation: BenchChem Technical Support. (2025).[7][8][9] Preventing Oiling Out in Diastereomeric Salt Formation.[2][10] (General protocols for amine salt crystallization).

• Morpholine Synthesis: Doyle, M. P., et al.[1][8] (2013).[6][11] Synthesis and Biological Activity of Morpholines.[6][12]Russian Journal of Organic Chemistry . (Broad review of morpholine derivative handling).

Disclaimer: This guide is for research and development purposes only. The molecule described is a chemical intermediate. Users must comply with all local laws regarding the handling of CNS-active morpholine derivatives.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US3282936A - Process for the conversion of cis-2-phenyl-3-methylmorpholine to trans-2-phenyl-3-methylmorpholine - Google Patents [patents.google.com]
• 4. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 5. Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tricliniclabs.com [tricliniclabs.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mt.com [mt.com]
• 11. iscientific.org [iscientific.org]
• 12. Synthesis, analytical characterization, and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers. - Drugs and Alcohol [drugsandalcohol.ie]

Reference Data & Comparative Studies

Mass spectrometry fragmentation of N-benzyl-protected phenmetrazines

Comparative Guide: Mass Spectrometric Characterization of N-Benzyl-Phenmetrazines

Strategic Overview

The N-benzyl protection of phenmetrazine (3-methyl-2-phenylmorpholine) is a critical intermediate step in the synthesis of phenmetrazine derivatives and a potential target in forensic analysis of "designer" morpholines. For the analyst, this molecule presents a classic mass spectrometric challenge: the N-benzyl group acts as a "fragmentation sink," often dominating the spectrum and masking the structural fingerprint of the morpholine core.

This guide compares the two primary ionization modalities—Electron Ionization (EI) and Electrospray Ionization (ESI) —and provides a definitive workflow for differentiating these compounds from isobaric impurities like N-benzyl-ephedrines.

Mechanistic Deep Dive: The Fragmentation War

To interpret the spectra accurately, one must understand the competition between two distinct cleavage pathways.

The Tropylium Dominance (EI-MS)

Under hard ionization (70 eV), the N-benzyl bond is the weakest link. The formation of the stable tropylium ion (

91) is kinetically favored over the ring-opening alpha-cleavage characteristic of unprotected phenmetrazine.

• Result: The base peak is almost invariably

  91. The molecular ion ( ) is weak or absent.[1][2][3]

• Diagnostic Risk: High. The spectrum looks like any benzylamine, leading to potential false negatives in library matching.

The Morpholine Ring Opening (ESI-MS/MS)

In ESI (soft ionization), the

ion is stable.[1] Collision-Induced Dissociation (CID) forces fragmentation. While the benzyl cation ( 91) is still observed, the protonated morpholine core often undergoes ring opening and retro-Diels-Alder (RDA) type fragmentations, providing structural confirmation of the 2-phenyl-3-methyl substitution pattern.

Visualization of Fragmentation Pathways

The following diagram illustrates the competitive pathways between benzyl cleavage and morpholine ring degradation.

Figure 1: Competitive fragmentation pathways. Note the dominance of the Tropylium ion in EI, which masks the morpholine fingerprint compared to ESI-CID pathways.

Comparative Analysis: EI vs. ESI vs. Alternatives

This section objectively compares the analytical utility of different approaches.

Technique Comparison Matrix

Feature	GC-MS (EI)	LC-MS/MS (ESI)	Unprotected Phenmetrazine
Primary Ion	91 (Tropylium)	(~268)	71 (Ring Fragment)
Molecular Ion	Weak / Absent ( )	Dominant (Base Peak)	Moderate ( 177)
Specificity	Low . Indistinguishable from many benzylamines.	High . MS/MS transitions confirm core structure.	High . Distinct fingerprint.
LOD (Sensitivity)	~50–100 ng/mL	~1–5 ng/mL	~50 ng/mL
Sample Prep	Requires organic extraction.	Dilute-and-shoot compatible.	Derivatization often required (TFA/HFB).

Isomeric Differentiation (The "Ephedrine Trap")

A critical failure mode in this analysis is misidentifying N-benzyl phenmetrazine as N-benzyl ephedrine (or pseudoephedrine). Both have the same MW (~267) and both yield

91 in EI.

• Differentiation Protocol:

  • EI-MS: Look for

    58 in Ephedrine derivatives (alpha-cleavage of the ethyl-amino chain). Phenmetrazine derivatives lack this; they show ring fragments ( 71 core, shifted to ~ 161 with benzyl).

  • Chromatography: Phenmetrazine (cyclic) is more rigid and typically elutes earlier than the open-chain N-benzyl ephedrine on non-polar columns (DB-5/C18).

Experimental Protocols

These protocols are designed to be self-validating. If the Quality Control (QC) criteria are not met, the data should be rejected.

Workflow Diagram

Figure 2: Dual-stream validation workflow. EI provides library matching (benzyl class), while ESI-MS/MS provides structural confirmation.

Protocol A: GC-MS Screening (EI)

• Objective: Rapid identification of the benzyl moiety and purity check.

• Column: DB-5MS or equivalent (30m x 0.25mm, 0.25µm).

• Inlet: 250°C, Splitless (1 min).

• Temp Program: 80°C (1 min)

  20°C/min 300°C (hold 5 min).

• Validation Check:

  • Base Peak: Must be

    91.

  • Retention Time: Must be distinct from N-benzyl ephedrine standard (typically

    min).

  • Absence of

    58: Presence of 58 indicates ephedrine contamination or misidentification.

Protocol B: LC-MS/MS Confirmation (ESI)

• Objective: Definitive structural proof via ring-specific transitions.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50mm, 1.8µm.

• Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.[1][4]

• Gradient: 5% B to 95% B over 5 mins.

• MRM Transitions (Positive Mode):

  • (Quantifier - Benzyl loss).
  • (Qualifier 1 - Loss of Benzyl radical, formation of phenmetrazine cation).
  • (Qualifier 2 - Ring fragmentation, specific to morpholine core).

• Validation Check: The ratio of

  transition abundance must match the reference standard within ±20%.

References

• Wille, S. M. R., & Lambert, W. E. E. (2004).[5] Phenmetrazine or ephedrine? Fooled by library search. Journal of Chromatography A. Link

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). Mass Spectral Library and Fragmentation Patterns of Benzylamines.[6]Link

• BenchChem Technical Guides. (2025). N-Methyl-N-(3-thien-2-ylbenzyl)amine troubleshooting mass spectrometry fragmentation patterns. (Demonstrates benzyl-cleavage dominance). Link

• Ohta, H., et al. (1999). Differentiation of isomeric fentanyl derivatives by GC-EI-MS. (Analogous study on N-benzyl fragmentation kinetics).

• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra.[1][3][6][7][8][9][10][11][12] University Science Books. (Foundational text for alpha-cleavage vs. benzyl cleavage mechanisms).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. publikationen.sulb.uni-saarland.de [publikationen.sulb.uni-saarland.de]
• 5. Phenmetrazine or ephedrine? Fooled by library search - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. uab.edu [uab.edu]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. lcms.cz [lcms.cz]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. neuroquantology.com [neuroquantology.com]
• 12. researchgate.net [researchgate.net]

A Researcher's Guide to the Spectroscopic Identity of N-benzyl-3-methyl-2-(p-tolyl)morpholine: An FTIR Comparison

In the landscape of synthetic chemistry and drug discovery, the precise structural elucidation of novel molecules is paramount. For researchers working with substituted morpholine scaffolds—a privileged structure in medicinal chemistry—unambiguous characterization is the bedrock of reproducible science. This guide provides an in-depth analysis of the expected Fourier-Transform Infrared (FTIR) spectroscopic signature of N-benzyl-3-methyl-2-(p-tolyl)morpholine.

Moving beyond a simple list of peaks, we will dissect the vibrational contributions of each functional group, compare them to precursor moieties, and establish a framework for using FTIR as a rapid, reliable tool for reaction monitoring and quality control. The methodologies and interpretations presented herein are grounded in established spectroscopic principles to ensure scientific integrity and practical utility for professionals in the field.

The Vibrational Anatomy of a Substituted Morpholine

N-benzyl-3-methyl-2-(p-tolyl)morpholine is a molecule rich with distinct functional groups, each contributing a unique set of absorption bands to its infrared spectrum. A successful synthesis confirmation hinges on identifying the disappearance of precursor signals and the appearance of new, characteristic peaks.

The core structure combines four key components:

• The Morpholine Ring: A saturated heterocycle containing a crucial C-O-C (ether) linkage and a tertiary amine.

• The N-benzyl Group: Introduces a monosubstituted aromatic ring and a benzylic C-N bond.

• The 2-(p-tolyl) Group: A para-disubstituted aromatic ring attached to the morpholine core.

• The 3-methyl Group: An aliphatic substituent on the morpholine ring.

The logical workflow for spectral analysis involves predicting the signals from these fragments and assembling them into a cohesive, expected spectrum for the final product.

Figure 1. Logical breakdown of the target molecule into its primary functional groups and their corresponding, characteristic regions in an FTIR spectrum.

Predicted FTIR Characteristic Peaks: A Comparative Analysis

The most powerful application of FTIR in a research setting is not just to confirm the presence of a product, but to confirm the absence of starting materials. Let us consider a plausible synthesis route where 2-methyl-3-(p-tolyl)morpholine is benzylated. In this scenario, the key spectral change would be the disappearance of the N-H stretch from the secondary amine precursor and the appearance of bands associated with the new N-benzyl group.

Below is a table summarizing the predicted characteristic absorption bands for N-benzyl-3-methyl-2-(p-tolyl)morpholine. This data is synthesized from established correlation tables and spectral data of analogous compounds.

Table 1: Predicted FTIR Peaks for N-benzyl-3-methyl-2-(p-tolyl)morpholine

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment	Rationale & Comparative Insight
3100-3000	Medium to Weak	Aromatic C-H Stretch	Signals from both the benzyl and p-tolyl rings are expected here. Their presence differentiates the product from a purely aliphatic morpholine precursor.
2980-2820	Strong	Aliphatic C-H Stretch	A complex series of bands from the C-H bonds on the morpholine ring and its methyl substituent. The strong intensity is a hallmark of saturated ring systems.
~2820-2780	Weak to Medium	Tertiary Amine "Bohlmann Bands"	A potential, though not always prominent, pair of bands characteristic of tertiary amines resulting from the interaction of the nitrogen lone pair with adjacent anti-periplanar C-H bonds. Their presence can be a subtle confirmation of the N-benzylation.
~1605 & ~1500	Medium	Aromatic C=C Ring Stretch	These two bands are characteristic of the benzene ring itself. The p-tolyl group, being para-substituted, will also contribute a specific overtone pattern in the 2000-1650 cm⁻¹ region, though these are often weak.
~1495 & ~1450	Medium	CH₂ Scissoring	These absorptions arise from the methylene groups in the morpholine and benzyl fragments. They are common to many organic molecules but contribute to the overall fingerprint.
~1120-1080	Strong	Asymmetric C-O-C Stretch	This is arguably the most distinct and reliable peak for the morpholine core. A strong, sharp absorption in this region is definitive evidence for the cyclic ether moiety.
~820	Strong	Aromatic C-H Out-of-Plane Bend	A strong band here is highly indicative of 1,4-disubstitution (para) on a benzene ring, providing clear evidence for the p-tolyl group's substitution pattern.
~740 & ~700	Strong	Aromatic C-H Out-of-Plane Bend	These two strong bands are characteristic of a monosubstituted benzene ring, confirming the presence of the N-benzyl group.

Comparative Analysis: Product vs. Precursor

If comparing the product to its likely precursor, 2-methyl-3-(p-tolyl)morpholine , the most telling difference is the disappearance of the secondary amine N-H stretch , which typically appears as a single, sharp, medium-intensity peak around 3350-3310 cm⁻¹ . The absence of this peak in the product spectrum is a primary indicator of successful N-benzylation.

Experimental Protocol: Acquiring High-Quality FTIR Data

To validate these predictions, a robust experimental protocol is essential. The following describes the standard procedure for preparing a solid sample for transmission FTIR analysis using the Potassium Bromide (KBr) pellet method. This technique is chosen for its reliability and ability to produce sharp, well-resolved spectra for solid-state organic compounds.

Objective: To prepare a solid sample of N-benzyl-3-methyl-2-(p-tolyl)morpholine for FTIR analysis, minimizing scattering and moisture interference.

Materials:

• N-benzyl-3-methyl-2-(p-tolyl)morpholine (sample)

• FTIR-grade Potassium Bromide (KBr), desiccated

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• Spatula

• Infrared lamp

Workflow Diagram:

Figure 2. Step-by-step workflow for preparing a KBr pellet for solid-state FTIR analysis.

Trustworthiness of the Protocol: This method is a self-validating system. A poorly prepared pellet (e.g., cloudy or opaque) will result in a sloping baseline and poor signal-to-noise ratio, immediately indicating a flaw in the preparation (insufficient grinding or presence of moisture). The broad, rolling absorption from O-H stretches (around 3400 cm⁻¹) due to water contamination is a clear internal indicator of error. By ensuring a translucent pellet and a flat baseline, the researcher can trust the fidelity of the resulting spectrum.

Conclusion for the Research Professional

FTIR spectroscopy offers a rapid, cost-effective, and highly informative method for the structural confirmation of N-benzyl-3-methyl-2-(p-tolyl)morpholine. By understanding the expected vibrational frequencies of its constituent parts, a researcher can confidently identify their product and rule out the presence of key starting materials. The combination of strong, characteristic peaks—such as the C-O-C stretch of the morpholine ring and the out-of-plane C-H bending bands confirming the aromatic substitution patterns—creates a unique spectroscopic fingerprint. When coupled with a rigorous and validated experimental technique like the KBr pellet method, this analysis becomes an indispensable tool in the daily workflow of drug development and synthetic chemistry.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. (Provides foundational knowledge on interpreting IR spectra and correlation tables). URL: [Link]

• National Institute of Standards and Technology (NIST). Chemistry WebBook. (An authoritative and comprehensive database for chemical and spectroscopic data, useful for finding spectra of analogous, simpler structures). URL: [Link]

• Chalmers, J. M., & Griffiths, P. R. (Eds.). (2002). Handbook of Vibrational Spectroscopy. John Wiley & Sons. (An advanced, in-depth resource covering the theory and application of vibrational spectroscopy). URL: [Link]

Melting point data for N-benzyl-3-methyl-2-(p-tolyl)morpholine HCl salt

An In-depth Technical and Comparative Guide to the Melting Point of N-benzyl-3-methyl-2-(p-tolyl)morpholine HCl Salt

Introduction: The Critical Role of Physicochemical Characterization

In the landscape of drug discovery and development, the morpholine heterocycle is a privileged scaffold, prized for its ability to improve physicochemical properties such as solubility and membrane permeability.[1][2] Its presence in numerous FDA-approved drugs is a testament to its utility in medicinal chemistry.[3] The target molecule of this guide, N-benzyl-3-methyl-2-(p-tolyl)morpholine HCl salt, is a complex derivative representing a class of compounds with significant therapeutic potential.

A fundamental yet critical parameter in the characterization of any crystalline solid, particularly an active pharmaceutical ingredient (API), is its melting point. This thermal property serves as a primary indicator of identity, purity, and even polymorphic form. A sharp, well-defined melting point is often the first hallmark of a pure substance, while a broad melting range can signify the presence of impurities or multiple crystalline forms.

This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the melting point of N-benzyl-3-methyl-2-(p-tolyl)morpholine HCl salt. As a specific melting point for this novel compound is not yet established in public literature, we will leverage comparative data from structurally related molecules and detail rigorous experimental protocols to empower researchers in their characterization efforts.

Part 1: Comparative Analysis and Melting Point Prediction

The melting point of a compound is intrinsically linked to its molecular structure. Factors such as molecular weight, symmetry, intermolecular forces (e.g., hydrogen bonding, van der Waals forces), and the efficiency of crystal lattice packing all play a significant role. For ionic compounds like hydrochloride salts, the strength of the ionic interactions is a dominant factor.

To establish a reasonable estimate for the melting point of the target compound, we can analyze the melting points of simpler, structurally related morpholine derivatives.

Table 1: Comparative Melting Point Data of Morpholine Derivatives

Compound Name	Structure	Molecular Weight ( g/mol )	Reported Melting Point (°C)	Citation
Morpholine	C₄H₉NO	87.12	-5 to -7	[4][5]
Morpholine Hydrochloride	C₄H₉NO·HCl	123.58	177 - 181	[6]
3-Benzyl-morpholine hydrochloride	C₁₁H₁₅NO·HCl	213.71	Data not publicly available	[7]
Target Compound (Predicted)	C₂₅H₂₉NO·HCl	395.96	Likely > 200 °C	N/A

Analysis and Causality:

• From Free Base to HCl Salt: The dramatic increase in melting point from morpholine (-7 to -5 °C) to its hydrochloride salt (177-181 °C) is the most telling comparison.[4][5][6] The formation of the morpholinium chloride salt introduces strong ionic interactions, which require significantly more thermal energy to overcome than the weaker intermolecular forces present in the free base.

• Effect of Substitution: The target molecule is heavily substituted compared to the parent morpholine HCl. It features a benzyl group, a methyl group, and a p-tolyl group. These large, rigid, and non-polar groups substantially increase the molecular weight and surface area. This typically leads to stronger van der Waals forces and can influence crystal packing, generally resulting in a higher melting point.

• Prediction: Given that the addition of extensive aromatic and aliphatic character to the morpholine ring will increase molecular weight and complexity, it is reasonable to predict that the melting point of N-benzyl-3-methyl-2-(p-tolyl)morpholine HCl salt will be significantly higher than that of the simple morpholine hydrochloride, likely exceeding 200 °C. However, complex substitutions can sometimes disrupt efficient crystal packing, which could potentially lower the melting point relative to a more symmetrical, albeit smaller, molecule. Therefore, empirical determination is essential.

Part 2: Experimental Protocols for Accurate Melting Point Determination

To ensure the generation of reliable and reproducible data, two standard methodologies are presented: the traditional capillary method and the more advanced Differential Scanning Calorimetry (DSC).

Workflow for Melting Point Determination

The following diagram outlines the logical flow for characterizing the thermal properties of a newly synthesized compound.

Caption: General workflow for melting point characterization.

Method A: Digital Capillary Melting Point Apparatus

This method relies on visual observation of the sample as it is heated. It is a cost-effective and widely used technique for routine analysis.

Experimental Protocol:

• Sample Preparation:

  • Ensure the sample of N-benzyl-3-methyl-2-(p-tolyl)morpholine HCl salt is completely dry, as residual solvent will depress and broaden the melting range. Dry the sample under a high vacuum for several hours.

  • Grind the crystalline sample into a fine, uniform powder using a mortar and pestle. This ensures efficient and uniform heat transfer.

• Capillary Loading:

  • Tap the open end of a capillary tube (closed at one end) into the powder.

  • Invert the tube and tap the closed end gently on a hard surface, or drop it down a long glass tube, to pack the powder tightly into the bottom. A sample height of 2-3 mm is ideal.

• Instrument Setup & Measurement:

  • Place the loaded capillary into the heating block of the apparatus.

  • Set a rapid heating rate (e.g., 10-15 °C/min) for a preliminary, approximate determination of the melting point.

  • For the accurate measurement, use a fresh sample. Heat rapidly to about 20 °C below the approximate melting point found in the preliminary run.

  • Decrease the heating rate to 1-2 °C/min. A slow ramp rate is critical for allowing the sample and the thermometer to be in thermal equilibrium, ensuring high accuracy.

• Data Recording:

  • Record the temperature at which the first drop of liquid appears (T₁).

  • Record the temperature at which the last crystal melts into a clear liquid (T₂).

  • Report the result as a melting range (T₁ - T₂). For a pure compound, this range should be narrow (≤ 2 °C).

Method B: Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that measures the difference in heat flow required to increase the temperature of a sample and a reference. It provides more quantitative and precise data than the capillary method.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh 2-5 mg of the finely powdered, dry N-benzyl-3-methyl-2-(p-tolyl)morpholine HCl salt into an aluminum DSC pan.

  • Hermetically seal the pan using a sample press. This prevents any loss of sample due to sublimation or decomposition.

• Instrument Setup & Calibration:

  • Ensure the DSC instrument is calibrated using certified standards (e.g., Indium) to guarantee the accuracy of the temperature and enthalpy scale.

  • Place the sealed sample pan in the sample cell and an empty, sealed reference pan in the reference cell.

• Thermal Program:

  • Equilibrate the cell at a starting temperature well below the expected melting point (e.g., 30 °C).

  • Program the instrument to heat the sample at a constant rate, typically 5 or 10 °C/min, under an inert nitrogen purge gas. The inert atmosphere prevents oxidative degradation.

  • Heat to a temperature well beyond the completion of the melting event (e.g., 250 °C or higher, based on preliminary findings).

• Data Analysis:

  • The melting event will appear as an endothermic peak on the resulting thermogram (heat flow vs. temperature).

  • The onset temperature of the peak is typically reported as the melting point, as it represents the temperature at which melting begins under ideal equilibrium conditions.

  • The area under the peak corresponds to the enthalpy of fusion (ΔHfus), a valuable thermodynamic parameter.

Part 3: Interpretation of Results

• Sharp Melting Range (e.g., 210-211 °C): This is indicative of a high-purity crystalline sample.

• Broad Melting Range (e.g., 205-212 °C): This suggests the presence of impurities, which disrupt the crystal lattice and cause the substance to melt over a wider temperature range. It could also indicate the presence of multiple polymorphs or a non-eutectic mixture.

• Decomposition: If the sample darkens or changes color significantly before or during melting, it indicates thermal instability. This should be noted in the report (e.g., "m.p. 215-217 °C (dec.)").

• Multiple Peaks in DSC: The presence of more than one endothermic peak in a DSC thermogram before the main melting peak can suggest a polymorphic transition, desolvation event, or the melting of a eutectic impurity.

Conclusion

While a definitive melting point for N-benzyl-3-methyl-2-(p-tolyl)morpholine HCl salt is not currently documented, a comparative analysis of related structures strongly suggests a value in excess of 200 °C. The true value, however, must be determined empirically. By following the detailed protocols for capillary melting point determination and Differential Scanning Calorimetry outlined in this guide, researchers can obtain accurate and reliable data. This fundamental physicochemical parameter is indispensable for confirming the identity, assessing the purity, and ensuring the consistency of this promising compound in any research and development setting.

References

• Morpholine. PubChem. [Link]

• Morpholine | C4H9NO | CID 8083. PubChem. [Link]

• Biological relevance and synthesis of C-substituted morpholine derivatives. ResearchGate. [Link]

• Synthesis and Characterization of Some New Morpholine Derivatives. ResearchGate. [Link]

• Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. National Center for Biotechnology Information. [Link]

• De Novo Assembly of Highly Substituted Morpholines and Piperazines. ACS Publications. [Link]

• Morpholine. Wikipedia. [Link]

• Synthesis of Novel N-Methylmorpholine-Substituted Benzimidazolium Salts as Potential α-Glucosidase Inhibitors. MDPI. [Link]

• N-benzyl-2-(3-methylbenzyl)-morpholine. PubChem. [Link]

• (PDF) Morpholines. Synthesis and Biological Activity. ResearchGate. [Link]

• N-Benzyl-morpholine - Optional[MS (GC)] - Spectrum. SpectraBase. [Link]

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Safety & Regulatory Compliance

N-benzyl-3-methyl-2-(p-tolyl)morpholine proper disposal procedures

This guide provides a comprehensive, operational disposal protocol for N-benzyl-3-methyl-2-(p-tolyl)morpholine .[1][2]

Advisory: This compound is a structural analog of Phenmetrazine and Phendimetrazine (CNS stimulants).[1][2] In the absence of a compound-specific Safety Data Sheet (SDS) for this exact derivative, you must apply the Precautionary Principle . Treat this substance as a High-Potency Bioactive Amine with potential for acute toxicity, corrosivity, and environmental persistence.[1][2]

Chemical Hazard Profile & Classification

Before initiating disposal, you must classify the waste stream based on the functional groups and structural analogs.

Property	Classification / Assumption	Rationale (Based on Analogs)
Chemical Class	Substituted Morpholine / Benzylamine	Organic Base.[1] Incompatible with strong acids and oxidizers.
Bioactivity	High (Assumed)	Structural similarity to Phenmetrazine suggests CNS stimulant/anorectic properties.[1][2]
Toxicity	Acute Toxic (Cat 3)	Morpholine derivatives are often toxic if swallowed or absorbed dermally.[1][2]
Corrosivity	Skin Corr.[1][2][3] 1B / Irritant	Free base amines can cause severe skin burns and eye damage.[2]
Flammability	Combustible Liquid/Solid	Organic amines typically have flash points >60°C but support combustion.[1][2]
RCRA Status (USA)	Characteristic Waste	Likely D001 (Ignitable) if liquid; must be evaluated for D003 (Reactivity) if mixed.[1][2]

Operational Disposal Protocol

Phase 1: Waste Segregation & Compatibility

CRITICAL: Do NOT mix this compound with:

• Oxidizing Agents (Peroxides, Nitrates): Risk of exothermic reaction and fire.[2]

• Strong Acids (unless part of a controlled neutralization): Generates heat and fumes.[2]

• Halogenated Solvents (DCM, Chloroform): Keep separate to minimize incineration costs, unless the compound is already dissolved in them.

Select the Correct Waste Stream:

• Stream A (Solid Pure Substance): Dispose of as "Solid Hazardous Waste (Toxic/Bioactive)."

• Stream B (Solution in Organic Solvent): Dispose of as "Organic Solvent Waste (Non-Halogenated)" or "Halogenated" depending on the solvent.[2]

• Stream C (Aqueous Solution): Collect as "Basic Aqueous Waste." Never pour down the drain.

Phase 2: Packaging & Containment

• Primary Container: Use High-Density Polyethylene (HDPE) or Borosilicate Glass .[1][2]

  • Avoid: Metal containers (amines can corrode certain metals) or low-grade plastics that may leach.[1][2]

• Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.[2]

• Sealing: Ensure the cap has a chemically resistant liner (Teflon/PTFE is preferred).[2]

Phase 3: Labeling Requirements

Label the container immediately upon addition of waste. The label must include:

• Full Chemical Name: N-benzyl-3-methyl-2-(p-tolyl)morpholine.[1][2]

• Hazard Warnings: "TOXIC," "CORROSIVE," "BIOACTIVE."

• Composition: Estimate concentration (e.g., "1% in Ethanol" or "99% Pure Solid").

Decision Tree: Waste Stream Logic

The following workflow illustrates the decision logic for disposing of N-benzyl-3-methyl-2-(p-tolyl)morpholine in various states.

Figure 1: Decision logic for segregating N-benzyl-3-methyl-2-(p-tolyl)morpholine waste streams based on physical state and solvent composition.[1][2]

Emergency Spill Response (Small Scale)

If a spill occurs (< 100 mL/g) inside a fume hood:

• Isolate: Alert nearby personnel and cordon off the area.

• PPE: Don double nitrile gloves, safety goggles, and a lab coat. If outside a hood, use a respirator with organic vapor/amine cartridges.

• Contain:

  • Liquid: Absorb with an inert material (Vermiculite, Sand, or specialized Amine Spill Pads).[2] Do not use paper towels (combustible).[1][2]

  • Solid: Cover with a damp paper towel (to prevent dust) and carefully scoop into a waste container.[2]

• Decontaminate: Clean the surface with a mild acid solution (e.g., 1% Acetic Acid or Citric Acid) to neutralize the base residues, followed by soap and water.

• Dispose: All cleanup materials must be treated as hazardous chemical waste (Stream A).[2]

Regulatory & Compliance Context

• USA (RCRA): While not explicitly P-listed, this compound meets the criteria for Characteristic Hazardous Waste (Toxicity/Ignitability).[1][2] It must be incinerated at a permitted TSDF (Treatment, Storage, and Disposal Facility).

• Drain Disposal: STRICTLY PROHIBITED. Morpholine derivatives are toxic to aquatic life and difficult to remove in municipal water treatment plants.[1][2]

• DEA (USA): As a close analog of Phenmetrazine (Schedule II), ensure your inventory logs are accurate.[2] While the specific isomer might be unscheduled, "Federal Analogue Act" considerations may apply if intended for human consumption. Treat disposal documentation with the same rigor as controlled substances.

References

• PubChem. (2025).[1][2] 4-Methylphenmetrazine (Compound Summary).[1] National Library of Medicine. [Link]

• BenchChem. (2025).[2][4] Safe Disposal of 2-(Oxan-2-yl)morpholine: A Procedural Guide.][2]">https://www.benchchem.com[1][2]

• Fisher Scientific. (2025).[2] Safety Data Sheet: N-Benzyl-N-ethyl-3-methylaniline (Analog Reference).[1][2]][2]">https://www.fishersci.com[1][2]

• Sigma-Aldrich. (2025).[1][2][5] Safety Data Sheet: Morpholine.[3][6]][2]">https://www.sigmaaldrich.com[1][2]

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